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Compound of Interest

Compound Name: 6-Methoxypyrazine-2-carbonitrile

Cat. No.: B162599 Get Quote

An In-depth Technical Guide: Spectroscopic Characterization of 6-Methoxypyrazine-2-
carbonitrile

Abstract
6-Methoxypyrazine-2-carbonitrile is a heterocyclic building block of significant interest in

medicinal chemistry and materials science.[1] Its unique electronic and structural features,

derived from the pyrazine core substituted with an electron-donating methoxy group and an

electron-withdrawing nitrile group, make it a valuable intermediate in the synthesis of more

complex molecules.[1] This guide provides a comprehensive overview of the essential

spectroscopic data required for the unambiguous characterization and quality control of 6-
Methoxypyrazine-2-carbonitrile. We will delve into the theoretical underpinnings and practical

application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy,

and Mass Spectrometry (MS), presenting predicted data, interpretation strategies, and field-

proven experimental protocols.

Molecular Structure and Physicochemical
Properties
A thorough characterization begins with an understanding of the molecule's fundamental

properties. The structure, shown below with IUPAC-recommended atom numbering, forms the

basis for all subsequent spectroscopic interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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